Cas no 1806308-35-9 (Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate
• CAS No: 1806308-35-9
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 4944468
• Update Time: 2025-10-29

Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O5/c1-3-19-11(15)6-8-4-10(18-2)5-9(7-13)12(8)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： VCLWMGASUWCORM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C#N)C=1[N+](=O)[O-])OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate

Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate (CAS No. 1806308-35-9): A Comprehensive Overview

Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate (CAS No. 1806308-35-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a cyano group, a methoxy group, and a nitro group, which collectively contribute to its distinct chemical properties and potential biological activities.

The Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate molecule is derived from a class of phenylacetic acid derivatives, which are widely recognized for their diverse pharmacological applications. The presence of the cyano group at the third position and the methoxy group at the fifth position enhances the compound's reactivity and versatility in synthetic chemistry. Additionally, the nitro group at the second position introduces electrophilic characteristics, making it a valuable intermediate in various organic transformations.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. The Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate has been explored as a precursor in the synthesis of more complex molecules that target specific enzymatic pathways. For instance, researchers have investigated its utility in generating derivatives that interact with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and other inflammatory mediators.

One of the most compelling aspects of this compound is its role in medicinal chemistry as a scaffold for drug discovery. The structural features of Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has led to several innovative approaches in designing molecules with enhanced binding affinity and reduced toxicity. For example, computational modeling studies have suggested that subtle alterations in the substituent patterns can significantly improve the interaction with biological targets.

The synthesis of Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the nitration of an appropriate aromatic precursor followed by selective functionalization to introduce the cyano and methoxy groups. These synthetic strategies highlight the compound's role as a building block in complex molecule construction.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have developed more sustainable methods that minimize waste and reduce energy consumption. These innovations align with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing. For instance, catalytic processes have been employed to enhance reaction efficiency while maintaining high yields.

The biological activity of Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate has been extensively studied in various preclinical models. Initial findings suggest that it exhibits inhibitory effects on certain enzymes and receptors involved in pathological processes. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical trials are ongoing to evaluate its efficacy and safety profile in vivo.

The compound's unique structural features also make it an attractive candidate for exploring novel synthetic methodologies. Researchers have leveraged its reactivity to develop innovative synthetic routes that could be applied to other heterocyclic compounds. These advancements not only contribute to the field of organic chemistry but also provide new tools for drug discovery.

In conclusion, Ethyl 3-cyano-5-methoxy-2-nitrophenylacetate (CAS No. 1806308-35-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential biological applications. Its role as a synthetic intermediate and therapeutic scaffold underscores its importance in modern drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in future medical innovations.